Cas no 2138334-71-9 (1H-Azepine-1-carboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)hexahydro-, 1,1-dimethylethyl ester)

• Product Name: 1H-Azepine-1-carboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)hexahydro-, 1,1-dimethylethyl ester
• CAS No: 2138334-71-9
• MF: C₁₈H₃₄N₂O₂
• MW: 310.474765300751
• CID: 5301288
• Update Time: 2025-06-26

1H-Azepine-1-carboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)hexahydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)hexahydro-, 1,1-dimethylethyl ester

• Inchi： 1S/C18H34N2O2/c1-14-11-15(2)13-20(12-14)16-7-6-9-19(10-8-16)17(21)22-18(3,4)5/h14-16H,6-13H2,1-5H3
• InChI Key： RDGBHAQHFTYIEH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(N2CC(C)CC(C)C2)CC1

Additional information on 1H-Azepine-1-carboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)hexahydro-, 1,1-dimethylethyl ester

Introduction to 1H-Azepine-1-carboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)hexahydro-, 1,1-dimethylethyl ester (CAS No. 2138334-71-9) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1H-Azepine-1-carboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)hexahydro-, 1,1-dimethylethyl ester, identified by the chemical identifier CAS No. 2138334-71-9, represents a structurally intricate compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound belongs to the azepine class of heterocyclic compounds, characterized by a six-membered ring containing nitrogen atoms, which endows it with unique electronic and steric properties. The presence of a carboxylic acid ester at the 1-position, coupled with a piperidine moiety at the 4-position, further enhances its molecular complexity and potential biological activity.

The structure of this compound exhibits a rich interplay of functional groups that contribute to its reactivity and interaction with biological targets. The hexahydro prefix indicates the saturation of the azepine ring, which can influence its solubility and metabolic stability. Additionally, the 3,5-dimethyl-1-piperidinyl substituent introduces additional steric hindrance and electronic effects that can modulate binding affinity and selectivity in drug-like molecules. The tert-butyl ester group (1,1-dimethylethyl ester) at the carboxylic acid moiety serves as a protecting group or a pharmacophoric element, depending on the intended application.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacological agents due to their diverse biological activities and structural versatility. The azepine scaffold, in particular, has been extensively explored for its potential in treating various therapeutic conditions, including central nervous system disorders, infectious diseases, and cancer. The piperidine derivative present in this compound is known for its role in enhancing drug-likeness by improving solubility and reducing metabolic clearance.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive molecules derived from complex structures like CAS No. 2138334-71-9. Studies have demonstrated that modifications within the azepine ring can significantly alter binding interactions with target proteins. For instance, the introduction of methyl groups at specific positions can enhance binding affinity by optimizing hydrophobic interactions or steric complementarity with receptor sites.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies often employ transition metal catalysis or asymmetric synthesis techniques to achieve regioselectivity and enantioselectivity. The protecting group strategy, particularly the use of tert-butyl esters, is crucial in multi-step syntheses to prevent unwanted side reactions while allowing for selective functionalization at other positions.

From a medicinal chemistry perspective, the biological evaluation of 1H-Azepine-1-carboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)hexahydro-, 1,1-dimethylethyl ester has revealed promising activities in preclinical models. Research indicates that derivatives of this class may exhibit inhibitory effects on enzymes involved in inflammatory pathways or signal transduction cascades. The interplay between steric hindrance provided by the piperidine substituent and electronic effects from the nitrogen atoms can fine-tune binding interactions with protein targets.

The pharmacokinetic properties of this compound are also of considerable interest. The presence of lipophilic substituents can influence membrane permeability and oral bioavailability, while polar functional groups such as carboxylic acid esters may affect metabolic stability. Investigating these properties is essential for optimizing drug candidates for clinical development.

In conclusion,CAS No. 2138334-71-9 represents a structurally sophisticated molecule with potential applications in drug discovery and therapeutic intervention. Its unique combination of functional groups makes it a valuable scaffold for designing novel bioactive compounds. As research continues to uncover new mechanisms of disease pathogenesis and target interactions,this compound may serve as a cornerstone for developing next-generation pharmaceuticals that address unmet medical needs.